(Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate
Overview
Description
“(Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate” is a chemical compound with the CAS Number: 70526-06-6 . It has a molecular weight of 183.25 and its IUPAC name is ethyl (2Z)-3- (1-pyrrolidinyl)-2-butenoate .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H17NO2/c1-3-13-10(12)8-9(2)11-6-4-5-7-11/h8H,3-7H2,1-2H3/b9-8- . This code provides a specific representation of the molecule’s structure.
Physical and Chemical Properties Analysis
“this compound” is a liquid at room temperature . It should be stored in a refrigerator .
Scientific Research Applications
Chiral Building Blocks for Alkaloid Synthesis
The asymmetric intramolecular Michael reaction of acyclic compounds including ethyl (E)-4-[benzyl-(3-oxobutyl)amino]but-2-enoate and ethyl (E)-5-[benzyl-(3-oxobutyl)amino]pent-2-enoate was explored, leading to the production of pyrrolidine ethyl (4-acetyl-1-benzylpyrrolidin-3-yl)acetate and piperidine ethyl (3-acetyl-1-benzylpiperidin-4-yl)acetate. These products are versatile chiral building blocks for the synthesis of alkaloids (Hirai, Terada, Yamazaki, & Momose, 1992).
Synthesis of Pyrrole Derivatives
Research on the oxidation of polyhydroxyalkyl heterocycles by cerium (IV) includes the synthesis of pyrrole derivatives from related compounds. This process has been applied to furan derivatives, leading to the production of compounds like ethyl (5S,6R,7R)-2-acetyl-5,6,7,8-tetrabenzyloxyoct-2-enoate (Moreno‐Vargas, Robina, Fernández-Bolaños, & Fuentes, 1998).
Stereoselective Synthesis in Pharmaceutical Applications
A stereoselective or exclusive approach has been reported for the synthesis of ethyl (Z)-2-(2-substituted-thiazol-4-yl)pent-2-enoates from ethyl (E/Z)-2-(2-bromoacetyl)pent-2-enoate. This method is significant for its practical applicability, particularly highlighted by the synthesis of commercially important side-chain materials for pharmaceuticals like cefcapene pivoxil (Zhai et al., 2013).
Crystal Packing and Molecular Interactions
Studies on ethyl (2Z)-2-cyano-3-[(4-alkoxyphenyl)amino]prop-2-enoates have revealed insights into crystal packing and molecular interactions. These compounds utilize rare N⋯π and O⋯π interactions, forming unique structures such as zigzag double-ribbons and double-columns, which are significant for understanding molecular assembly and design (Zhang, Wu, & Zhang, 2011).
Safety and Hazards
“(Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate” is classified as a skin irritant (Category 2), eye irritant (Category 2A), and may cause respiratory irritation (Category 3) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye/face protection .
Properties
IUPAC Name |
ethyl (Z)-3-pyrrolidin-1-ylbut-2-enoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO2/c1-3-13-10(12)8-9(2)11-6-4-5-7-11/h8H,3-7H2,1-2H3/b9-8- | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSOQKPXSIHLODG-HJWRWDBZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=C(C)N1CCCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C=C(/C)\N1CCCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40352959 | |
Record name | (Z)-ETHYL 3-(PYRROLIDIN-1-YL)BUT-2-ENOATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40352959 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
70526-06-6, 2723-42-4 | |
Record name | (Z)-ETHYL 3-(PYRROLIDIN-1-YL)BUT-2-ENOATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40352959 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ETHYL 3-PYRROLIDINOCROTONATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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